Cas no 1804890-56-9 (3-(Difluoromethyl)-2-methoxy-5-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-2-methoxy-5-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804890-56-9
• MF: C₈H₅F₅N₂O₄
• MW: 288.128319501877
• CID: 4838900
• Update Time: 2025-10-29

3-(Difluoromethyl)-2-methoxy-5-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-5-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5N2O4/c1-18-6-3(5(9)10)2-4(15(16)17)7(14-6)19-8(11,12)13/h2,5H,1H3
• InChI Key： OZVUFFRIBUOBAK-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=C(C=1)[N+](=O)[O-])OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 3.1
• Topological Polar Surface Area: 77.2

Additional information on 3-(Difluoromethyl)-2-methoxy-5-nitro-6-(trifluoromethoxy)pyridine

Introduction to 3-(Difluoromethyl)-2-methoxy-5-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804890-56-9)

3-(Difluoromethyl)-2-methoxy-5-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804890-56-9) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which is a cornerstone in medicinal chemistry due to its versatile biological activity and synthetic adaptability.

The molecular structure of 3-(Difluoromethyl)-2-methoxy-5-nitro-6-(trifluoromethoxy)pyridine incorporates multiple functional groups, including difluoromethyl, methoxy, nitro, and trifluoromethoxy substituents. These groups contribute to the compound's unique electronic properties and reactivity, making it a valuable scaffold for designing novel bioactive molecules. The presence of fluorine atoms, particularly in the difluoromethyl and trifluoromethoxy positions, enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and selectivity. Pyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 3-(Difluoromethyl)-2-methoxy-5-nitro-6-(trifluoromethoxy)pyridine make it an attractive candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases. The nitro group in the pyridine ring can serve as a pharmacophore for interacting with the active sites of kinases, while the electron-withdrawing nature of the nitro and trifluoromethoxy groups enhances binding affinity. Additionally, the difluoromethyl group can improve metabolic stability by resisting oxidative degradation.

Recent studies have demonstrated the utility of fluorinated pyridines in developing antiviral agents. The enhanced lipophilicity provided by fluorine substituents can improve membrane permeability, facilitating cellular uptake and increasing drug bioavailability. For instance, derivatives of pyridine with fluorine atoms have shown promising results in inhibiting viral proteases and polymerases, making them potential candidates for antiviral therapies.

The agrochemical industry has also benefited from the incorporation of fluorinated pyridines into active ingredients. These compounds often exhibit improved resistance to environmental degradation, leading to longer-lasting effects on pests and weeds. The structural complexity of 3-(Difluoromethyl)-2-methoxy-5-nitro-6-(trifluoromethoxy)pyridine suggests that it could be engineered into novel pesticides with enhanced efficacy and reduced environmental impact.

From a synthetic chemistry perspective, 3-(Difluoromethyl)-2-methoxy-5-nitro-6-(trifluoromethoxy)pyridine presents an intriguing challenge due to its multiple functional groups. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, are employed to construct the desired framework while maintaining regioselectivity. The development of efficient synthetic routes not only facilitates access to this compound but also advances the broader field of heterocyclic chemistry.

The pharmacokinetic properties of this compound are another area of active investigation. Fluorinated molecules often exhibit prolonged half-lives due to their resistance to enzymatic degradation. This characteristic can lead to more effective dosing regimens and improved patient compliance. Additionally, computational modeling techniques are being used to predict how structural modifications will affect pharmacokinetic profiles, allowing for rapid optimization of lead compounds.

In conclusion,3-(Difluoromethyl)-2-methoxy-5-nitro-6-(trifluoromethoxy)pyridine represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with significant therapeutic potential. Its unique combination of functional groups makes it a valuable scaffold for further exploration in pharmaceuticals and agrochemicals. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow.